2,3-Diaminopropanoic acid hydrochloride

Specification

• CAS No.: 54897-59-5
• Molecular Formula: C3H9ClN2O2
• Molecular Weight: 140.57 g/mol
• IUPAC Name: 2,3-diaminopropanoic acid;hydrochloride
• Standard InChI: InChI=1S/C3H8N2O2.ClH/c4-1-2(5)3(6)7;/h2H,1,4-5H2,(H,6,7);1H
• Standard InChI Key: SKWCZPYWFRTSDD-UHFFFAOYSA-N
• SMILES: C(C(C(=O)O)N)N.Cl
• Canonical SMILES: C(C(C(=O)O)N)N.Cl

Introduction

2,3-Diaminopropanoic acid hydrochloride is a derivative of 2,3-diaminopropionic acid, a non-proteinogenic amino acid. This compound is known for its unique structural features and applications in biochemical research. The hydrochloride form is commonly used due to its stability and solubility properties.

Chemical Identifiers

• CAS Number: 54897-59-5

• Molecular Formula: C₃H₉ClN₂O₂

• European Community (EC) Number: 259-387-1

• UNII: IU6ICR549L

Biological and Research Applications

2,3-Diaminopropanoic acid hydrochloride is used in several biological and research contexts:

• Competitive Inhibitor: It acts as a competitive inhibitor of cystathionase (CTH), an enzyme involved in the metabolism of homocysteine.

• Metabolic Stress: Accumulation of related compounds like L-2,3-diaminopropionate can cause metabolic stress in living cells by disrupting normal metabolic processes.

• Pharmaceutical Research: Its derivatives are explored for their potential in drug development and biochemical research.

Safety and Handling

Handling 2,3-diaminopropanoic acid hydrochloride requires caution due to its potential to cause skin and eye irritation and respiratory issues. Proper protective equipment should be used, and it should be stored in a well-ventilated area.

Hazard Code	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation